molecular formula C20H18N2O3 B4985744 N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide

N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide

Cat. No. B4985744
M. Wt: 334.4 g/mol
InChI Key: MATOCSGEKYQOIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide, also known as FMBA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. FMBA is a benzamide derivative that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in cell growth and survival. N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are essential for cell cycle progression. N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has been shown to have a range of biochemical and physiological effects. In cancer cells, N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has been shown to induce cell cycle arrest and apoptosis by inhibiting CDK activity. N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has also been shown to inhibit the growth of cancer cells by suppressing the expression of key oncogenes. In Alzheimer's disease, N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has been shown to inhibit the activity of beta-secretase, which is involved in the production of amyloid-beta peptides.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide in lab experiments is its high purity and stability. N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide is also relatively easy to synthesize, making it a cost-effective compound for research purposes. However, one limitation of using N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide. One direction is the development of new N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide derivatives with improved pharmacological properties. Another direction is the investigation of N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide as a potential drug target for the treatment of other diseases, such as Parkinson's disease and Huntington's disease. Additionally, the mechanism of action of N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide could be further elucidated to better understand its effects on cell growth and survival.
Conclusion:
In conclusion, N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide is a synthetic compound that has potential applications in various fields, including cancer research, drug discovery, and medicinal chemistry. N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has been synthesized using a specific method and has been shown to have a range of biochemical and physiological effects. While there are advantages and limitations to using N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide in lab experiments, there are several future directions for the study of this compound. Overall, N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide is a promising compound with potential for further research and development.

Synthesis Methods

N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide is synthesized using a multistep process that involves the reaction of 2-furylmethylamine with 3-methylbenzoyl chloride in the presence of a base. The resulting product is then reacted with 4-aminobenzamide in the presence of a coupling agent to yield N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide. This synthesis method has been optimized to produce high yields of pure N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide.

Scientific Research Applications

N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has been studied for its potential applications in various fields, including cancer research, drug discovery, and medicinal chemistry. In cancer research, N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has also been studied as a potential drug target for the treatment of Alzheimer's disease. In medicinal chemistry, N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has been used as a scaffold for the design of new compounds with improved pharmacological properties.

properties

IUPAC Name

N-(furan-2-ylmethyl)-2-[(3-methylbenzoyl)amino]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H18N2O3/c1-14-6-4-7-15(12-14)19(23)22-18-10-3-2-9-17(18)20(24)21-13-16-8-5-11-25-16/h2-12H,13H2,1H3,(H,21,24)(H,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MATOCSGEKYQOIF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)C(=O)NC2=CC=CC=C2C(=O)NCC3=CC=CO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H18N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

334.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N~1~-(2-Furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.